3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde

• IUPAC Name: (Z)-3-[(5-bromopyridin-2-yl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)prop-2-enal
• InChI: InChI=1S/C15H9BrClN3O2/c16-10-1-4-14(19-7-10)18-6-9(8-21)15-20-12-5-11(17)2-3-13(12)22-15/h1-8H,(H,18,19)/b9-6+
• InChI Key: VWGIXZATTODPCO-RMKNXTFCSA-N
• Canonical SMILES: C1=CC2=C(C=C1Cl)N=C(O2)C(=CNC3=NC=C(C=C3)Br)C=O
• Isomeric SMILES: C1=CC2=C(C=C1Cl)N=C(O2)/C(=C/NC3=NC=C(C=C3)Br)/C=O
• Molecular Formula: C15H9BrClN3O2
• Molecular Weight: 378.61 g/mol

Description

3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde is a chemical compound used for scientific research purposes. It has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde involves binding to specific amino acid residues on target proteins, leading to changes in protein conformation and function.
Biochemical and Physiological Effects:
Studies have shown that 3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde can induce changes in protein conformation and function, leading to altered biochemical and physiological effects. These effects may include changes in enzyme activity, protein-protein interactions, and cellular signaling pathways.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde in lab experiments is its high sensitivity and specificity for detecting protein-protein interactions. However, one limitation is its potential toxicity and the need for careful handling and disposal.

Future Directions

There are many potential future directions for research involving 3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde. These may include further studies of its mechanism of action, development of new fluorescent probes based on its structure, and exploration of its potential as a lead compound for developing new drugs.

Synthesis Methods

The synthesis of 3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde involves several steps, including the reaction of 5-chloro-2-aminobenzoxazole with 3-bromo-2-pyridinecarboxaldehyde in the presence of a base. The resulting intermediate is then subjected to further reactions to yield the final product.

Scientific Research Applications

3-[(5-bromo-2-pyridinyl)amino]-2-(5-chloro-1,3-benzoxazol-2-yl)acrylaldehyde has been used in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions, as a tool for studying protein conformational changes, and as a potential lead compound for developing new drugs.